Cas no 1314-61-0 (Tantalum(V) oxide)

• Product name: Tantalum(V) oxide
• CAS No: 1314-61-0
• MF: O₅Ta₂
• MW: 441.892813682556
• MDL: MFCD00011254
• CID: 83590
• PubChem ID: 24852274

Tantalum(V) oxide Chemical and Physical Properties

Names and Identifiers

• Tantalum(V) oxide
• Tantalumoxidewhitepowder
• ditantalum pentaoxide
• Tantalum oxide
• Tantalumpentoxide
• 1,2,4,5-Tetrachlorobenzene
• dioxotantaliooxy(dioxo)tantalum
• tantalic acid anhydride
• tantalum penta oxide
• tatalum pentoxide
• tantalum pentoxide
• tantalumoxide
• TANTALUM(+5)OXIDE
• Ta2-O5
• Tantalum oxide (Ta2O5)

• MDL： MFCD00011254
• Inchi： 1S/5O.2Ta
• InChI Key： PBCFLUZVCVVTBY-UHFFFAOYSA-N
• SMILES： [Ta](=O)(=O)O[Ta](=O)=O

Computed Properties

• Exact Mass: 441.87100
• Monoisotopic Mass: 441.870565
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 5
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: White microcrystalline or powder, odorless. A white powder that is extremely difficult to melt and stable.
• Density: 8.2 g/mL at 25 °C(lit.)
• Melting Point: 1800℃
• Boiling Point: No data available
• Flash Point: Nonsense
• Solubility: Insoluble in water, alcohol, mineral acids. Soluble in HF.
• Water Partition Coefficient: Insoluble in water.
• PSA: 77.51000
• LogP: -0.54360
• Sensitiveness: Sensitive to humidity
• Merck: 14,9056
• Solubility: Insoluble in water, ethanol and mineral acid, soluble in hydrofluoric acid.

Tantalum(V) oxide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：WW5855000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Place in a closed container to avoid dust generation
• Toxicity：LD50 orally in rats: 8000 mg/kg (Cochran)

Tantalum(V) oxide Customs Data

• HS CODE：28259085

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds